Cas no 1401562-12-6 (3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid)

3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring both an ethoxycarbonyl and a carboxylic acid functional group. Its pyrazole core makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of two reactive sites allows for selective modifications, enabling the construction of diverse molecular architectures. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it suitable for use in multi-step synthetic routes, including condensation and cyclization reactions. Researchers value this derivative for its utility in medicinal chemistry and material science applications.

3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid structure

1401562-12-6 structure

Product Name:3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid

CAS No:1401562-12-6

MF:C₇H₈N₂O₄

MW:184.149421691895

CID:1089156

PubChem ID:71721403

Update Time:2025-06-07

3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid
- 5-ethoxycarbonyl-1H-pyrazole-3-carboxylic acid
- 3-Ethyl 1H-pyrazole-3,5-dicarboxylate
- CS-0309180
- EN300-1663742
- DTXSID50857001
- AKOS022174391
- BGC56212
- F73404
- 3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylicacid
- 5-(Ethoxycarbonyl)-1H-pyrazole-3-carboxylic acid
- MFCD21332838
- Z1486031012
- 1401562-12-6
- Inchi： 1S/C7H8N2O4/c1-2-13-7(12)5-3-4(6(10)11)8-9-5/h3H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key： SUQSZNZPCNIEFJ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C(=O)O)=NN1)=O

Computed Properties

Exact Mass: 184.04840674g/mol
Monoisotopic Mass: 184.04840674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 92.3Å²

3-(Ethoxycarbonyl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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